N-(2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-yl)isonicotinamide

• IUPAC Name: N-[2-(2-ethoxyphenyl)-4-oxochromen-7-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C23H18N2O4/c1-2-28-20-6-4-3-5-18(20)22-14-19(26)17-8-7-16(13-21(17)29-22)25-23(27)15-9-11-24-12-10-15/h3-14H,2H2,1H3,(H,25,27)
• InChI Key: FVDOXRRZTRGPRE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=CC(=O)C3=C(O2)C=C(C=C3)NC(=O)C4=CC=NC=C4
• Molecular Formula: C23H18N2O4
• Molecular Weight: 386.4 g/mol
• CAS No.: 929514-07-8

Description

“N-(2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-yl)isonicotinamide” is a complex organic compound. It contains an ethoxyphenyl group, a chromen-7-yl group, and an isonicotinamide group. The exact properties and applications of this compound would depend on its specific structure and the context in which it is used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, with multiple rings and functional groups. The chromene and isonicotinamide groups would likely contribute significantly to its reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the size and shape of the molecule, the presence of polar or charged groups, and the specific arrangement of atoms.

Scientific Research Applications

Molecular Structure and Synthesis

Research on the cocrystal of genistein with isonicotinamide highlights the importance of molecular assembly through hydrogen bonding, suggesting applications in drug formulation and material sciences (Sowa, Ślepokura, & Matczak-Jon, 2013).

Antibacterial and Antioxidant Properties

Studies on thiazolidin-4-ones based on chromen-4-yl acetic acid and new 4-hydroxycoumarin derivatives demonstrate significant antibacterial and antioxidant activities, indicating potential for pharmaceutical applications in treating infections and diseases related to oxidative stress (Čačić et al., 2009); (Stanchev et al., 2009).

Anticancer Activity

Research on bis-chromenone derivatives for anticancer activity against human cancer cells presents a scaffold for designing anticancer agents, suggesting these derivatives could lead to new therapeutic options (Venkateswararao et al., 2014).

Anticonvulsant Agents

The synthesis and evaluation of N-substituted-3-chloro-2-azetidinone derivatives as anticonvulsant agents indicate potential applications in neurological disorders treatment (Hasan et al., 2011).

Corrosion Inhibition

A study on the corrosion inhibition effect of specific isonicotinamides on mild steel in acidic medium highlights applications in industrial maintenance and materials science, showing how these compounds can protect metals against corrosion (Yadav et al., 2015).

Safety and Hazards

As with any chemical compound, handling “N-(2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-yl)isonicotinamide” would require appropriate safety precautions. Without specific information, it’s hard to say what the exact hazards might be.